trans-4'-Methoxy-4-nitrochalcone

• IUPAC Name: (E)-1-(4-methoxyphenyl)-3-(4-nitrophenyl)prop-2-en-1-one
• InChI: InChI=1S/C16H13NO4/c1-21-15-9-5-13(6-10-15)16(18)11-4-12-2-7-14(8-3-12)17(19)20/h2-11H,1H3/b11-4+
• InChI Key: BUIDDTIFHZVUNT-NYYWCZLTSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(=O)C=CC2=CC=C(C=C2)[N+](=O)[O-]
• Isomeric SMILES: COC1=CC=C(C=C1)C(=O)/C=C/C2=CC=C(C=C2)[N+](=O)[O-]
• Molecular Formula: C16H13NO4
• Molecular Weight: 283.28 g/mol
• CAS RN: 6552-67-6

Description

“trans-4’-Methoxy-4-nitrochalcone” is a chemical compound with the molecular formula C16H13NO4. It has an average mass of 283.279 Da and a monoisotopic mass of 283.084473 Da.

Synthesis Analysis

Chalcones, including “trans-4’-Methoxy-4-nitrochalcone”, can be synthesized through various methods. One common method is the aldol condensation reaction, which involves grinding acetophenone with one equivalent of sodium hydroxide and a benzaldehyde derivative.

Molecular Structure Analysis

The molecular structure of “trans-4’-Methoxy-4-nitrochalcone” consists of a methoxyphenyl group and a nitrophenyl group attached to a propenone group. The double bond in the propenone group exhibits stereochemistry.

Physical And Chemical Properties Analysis

The physical and chemical properties of “trans-4’-Methoxy-4-nitrochalcone” include an average mass of 283.279 Da and a monoisotopic mass of 283.084473 Da.

Scientific Research Applications

Leishmanicidal Effect

The compound has been found to exert a leishmanicidal effect on L. . This suggests that it could be used in the treatment of Leishmaniasis, a disease caused by protozoan parasites that are spread by the bite of infected sandflies.

Encapsulation in Nanoparticles

. This could potentially reduce cytotoxicity in macrophages, which are a type of white blood cell that engulfs and digests cellular debris, foreign substances, microbes, and cancer cells.

Artificial Sweeteners

. They could potentially be used in food and beverage industries to replace sugar.

Scintillators

. Scintillators are materials that emit light when excited by ionizing radiation. They are used in radiation detectors, medical imaging, and many other applications.

Polymerization Catalysts

. This could potentially be used in the production of various types of polymers, including plastics and resins.

Fluorescent Whitening Agents

. These are compounds that absorb light in the ultraviolet and violet region of the electromagnetic spectrum, and re-emit light in the blue region. They are commonly used in laundry detergents to make white clothes appear brighter.

Organic Brightening Agents

. These compounds can be used in various industries, including textiles, paper, and cosmetics, to enhance the appearance of color.

Spectral Data Collection

. This data can be used in various fields of research, including chemistry and physics, to identify and analyze materials.

Safety and Hazards

While specific safety and hazard information for “trans-4’-Methoxy-4-nitrochalcone” is not available, it’s important to handle all chemical compounds with care. For example, 4-Methoxychalcone, a related compound, is known to cause skin irritation, serious eye irritation, and may cause respiratory irritation.

Mechanism of Action

Trans-4’-Methoxy-4-nitrochalcone, also known as (E)-1-(4-methoxyphenyl)-3-(4-nitrophenyl)prop-2-en-1-one, is a compound with a molecular formula of C16H13NO4 . This article will discuss its mechanism of action, including its targets, mode of action, biochemical pathways, pharmacokinetics, results of action, and the influence of environmental factors.

Target of Action

Chalcones, the family of compounds to which it belongs, are known to interact with a variety of targets, including enzymes, receptors, and cellular structures, depending on their specific chemical structure .

Mode of Action

Chalcones are known to exert their effects through various physiological modes of action, including the induction of apoptosis and cell cycle arrest .

Biochemical Pathways

For instance, they can stimulate the accumulation of reactive oxygen species (ROS), leading to apoptosis . They can also cause cell cycle arrest, inhibiting cell growth .

Result of Action

Chalcones are known to exert cytotoxic effects in a variety of human tumor cells, resulting in cell cycle arrest, which might inhibit cell growth and/or induce apoptosis .

Synthesis routes and methods

Procedure details

30 g of p-nitrobenzaldehyde was reacted with 30 g of p-methoxyacetophenone in 200 ml of acetic acid in the presence of 34 ml of sulfuric acid at room temperature for 1 day, and the reaction mixture was poured into 1 liter of ice-water. After neutralizing the mixture with 48 g of NaOH, crystals formed were collected by filtration, and recrystallized from acetone-acetonitrile (0.2 liter/1.3 liter) to obtain 37.6 g of the desired compound. m.p. 171°-173° C.